3-Bromo-2,4-dichlorotoluene

• IUPAC Name: 2-bromo-1,3-dichloro-4-methylbenzene
• InChI: InChI=1S/C7H5BrCl2/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,1H3
• InChI Key: DBWPADILUQENLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Cl)Br)Cl
• Molecular Formula: C7H5BrCl2
• DSSTOX Substance ID: DTXSID40370794
• Molecular Weight: 239.92 g/mol
• CAS No.: 206559-41-3

Description

3-Bromo-2,4-dichlorotoluene (3-Br-2,4-DCT) is an organic compound that is commonly used in the synthesis of other compounds. It is a colorless liquid that has a sweet smell and is often used as a solvent in the manufacturing of other chemicals. 3-Br-2,4-DCT is also used in laboratory experiments, as it is a good starting material for organic reactions. This compound has a wide range of applications, including in the production of dyes, pharmaceuticals, and pesticides.

Scientific Research Applications

Synthesis and Organic Chemistry

• Synthesis of Organic Intermediates : 3-Bromo-2,4-dichlorotoluene is used in the synthesis of various organic compounds. For instance, the ammoxidation of 2,4-dichlorotoluene (a related compound) is a key process to produce 2,4-dichlorobenzonitrile, an important intermediate in organic synthesis (Chi et al., 1999).
• Development of Chemical Synthesis Methods : Research has focused on developing efficient methods for synthesizing related compounds like 4-Bromo-2-chlorotoluene (Xue Xu, 2006).

Physical Chemistry and Molecular Dynamics

• Study of Molecular Dynamics : The molecular dynamics of dichlorotoluenes, which include compounds like 2,4-dichlorotoluene, have been explored to understand their behavior in various conditions, such as in the presence of electromagnetic fields (Sorriso, 1984).

Environmental and Biological Research

• Investigation of Dehalogenation Reactions : The study of enzymatic dehalogenation reactions, which includes compounds like 3-bromoacrylate, a structural analog to this compound, helps in understanding the biodegradation of halogenated compounds (Wang et al., 2003).

Spectroscopic Analysis

• Vibrational Spectroscopy Studies : Research in vibrational spectroscopy has been conducted on related compounds like 2-bromo-4-chlorotoluene to understand their molecular structure and behavior (Arunagiri et al., 2011).

Catalyst and Chemical Reactions

• Use in Catalyzed Chemical Reactions : The compound's analogs are used in studies to improve chlorination processes and to investigate the efficiency of different catalysts (Singh et al., 1997).

Safety and Hazards

3-Bromo-2,4-dichlorotoluene may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is recommended to avoid breathing its dust, fume, gas, mist, vapours, or spray. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. It should be used only outdoors or in a well-ventilated area.